Cas no 2138332-69-9 (3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2138332-69-9
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 6224473
• PubChem ID: 165749352
• Update Time: 2025-10-23

3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine
• 2138332-69-9
• EN300-742551
• 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C10H16ClNO/c11-10-5-9(6-12-7-10)8-1-3-13-4-2-8/h5,8,10,12H,1-4,6-7H2
• InChI Key： IZWBYPFBUPBYIT-UHFFFAOYSA-N
• SMILES： ClC1CNCC(=C1)C1CCOCC1

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine

Introduction to 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138332-69-9)

3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine, identified by its CAS number 2138332-69-9, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both a chloro substituent and an oxane ring in its structure imparts distinct chemical reactivity, making it a valuable scaffold for medicinal chemists.

The compound belongs to the tetrahydropyridine class of heterocycles, which are widely recognized for their role in various biological processes and pharmacological activities. The specific arrangement of functional groups in 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine suggests potential interactions with biological targets, including enzymes and receptors. These interactions are crucial for modulating physiological functions and have been extensively studied in the context of drug discovery.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the pharmacophoric features of this compound. Studies indicate that the oxane ring can serve as a rigid scaffold, improving binding affinity and selectivity. Additionally, the chloro group at the 3-position can participate in hydrogen bonding or π-stacking interactions, further influencing the compound's behavior in biological systems.

In the realm of drug development, 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine has been explored as a precursor for more complex molecules. Its structural motif is reminiscent of several known bioactive agents, suggesting that derivatives of this compound could exhibit similar therapeutic effects. For instance, analogs with modified substitution patterns have shown promise in preclinical studies for applications ranging from anti-inflammatory to antiviral treatments.

The synthesis of this compound involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Techniques such as nucleophilic substitution and cyclization are commonly employed to construct the tetrahydropyridine core. The integration of the oxane ring further demonstrates the synthetic ingenuity required to develop such intricate structures. These synthetic strategies not only contribute to the availability of 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine but also serve as templates for other related compounds.

Evaluation of the compound's physicochemical properties is essential for its practical application in pharmaceutical formulations. Parameters such as solubility, stability, and metabolic degradation are carefully assessed to ensure efficacy and safety. Advanced analytical techniques like NMR spectroscopy and mass spectrometry have been instrumental in characterizing its molecular structure and purity. These methods provide critical data for optimizing drug delivery systems and understanding pharmacokinetic profiles.

The growing interest in this compound is also driven by its potential role in addressing emerging therapeutic challenges. With an increasing emphasis on targeted therapies and personalized medicine, molecules like 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine offer a foundation for developing innovative treatments. Collaborative efforts between academic researchers and industry professionals are fostering new discoveries that could revolutionize patient care.

In conclusion, 3-Chloro-5-(oxan-4-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138332-69-9) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic pathways for this compound, its significance in medicinal chemistry is likely to grow even further.